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Compound of Interest
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Cat. No.: B15551803

Get Quote

For researchers, scientists, and drug development professionals, the accurate and efficient

extraction of lipids from biological samples is a critical first step in a multitude of analytical

workflows. The chosen extraction method can significantly impact the quantitative accuracy

and the representation of different lipid classes in the final extract. This guide provides an

objective, data-driven comparison of the most widely used lipid extraction methods, offering a

comprehensive overview to inform your experimental design.

Quantitative Performance of Lipid Extraction
Methods
The efficiency and reproducibility of lipid extraction are paramount for reliable downstream

analysis. The following table summarizes key performance metrics for the Folch, Bligh-Dyer,

and Matyash methods, compiled from various studies.
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Performanc
e Metric

Folch
Method

Bligh-Dyer
Method

Matyash
(MTBE)
Method

Single-
Phase
(Alshehry)
Method

Notes

Lipid

Recovery

(Overall)

High,

especially for

samples with

>2% lipid

content.[1]

High for low-

lipid samples

(<2%), but

can

underestimat

e lipids by up

to 50% in

high-lipid

samples

compared to

Folch.[1]

Similar or

better

recoveries for

most major

lipid classes

compared to

Folch and

Bligh & Dyer.

[2]

Effective in

extracting

most lipid

classes,

particularly

more polar

lipids.[3]

The sample-

to-solvent

ratio is a

critical factor

influencing

lipid yield in

all methods.

[4]

Recovery of

Polar Lipids
Good Good

Lower

recovery for

some polar

lipids like

glycolipids.[5]

More

effective for

the extraction

of polar lipids

like LPC,

LPE, and PI

compared to

biphasic

methods.[3]

Modifications,

such as

acidification,

can improve

the recovery

of acidic

lipids.

Recovery of

Non-Polar

Lipids

Excellent

Good, but

may be

underestimat

ed in high-

lipid samples.

[1]

Particularly

effective for

extracting

high amounts

of

triglycerides

(TGs).[2]

Lowest

recovery for

less polar

lipids like

triglycerides

and

diglycerides

(<80%).[3]

The choice of

solvent is

critical for

efficiently

extracting

non-polar

lipids.

Reproducibilit

y (%CV)

Good

(Median

Good

(Median

Very good,

potentially the

most

Good

(Median intra-

assay CV%:

High volatility

of MTBE can

be a concern
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%CV:

16.2%).[6]

%CV:

18.1%).[6]

reproducible

(Median

%CV:

11.8%).[6]

14.1% in

positive

mode).[3]

and may

affect

reproducibility

.[4][7]

Number of

Identified

Lipids

High

(Average:

61±2).[6]

High

(Average:

64±1.5).[6]

High

(Average:

64±2.2).[6]

Not explicitly

quantified in

the compared

studies.

The number

of identified

lipids can be

influenced by

the

downstream

analytical

method (e.g.,

LC-MS).

Average

Recovery of

Internal

Standards

86%.[3][8]

Not explicitly

quantified in

the compared

studies.

73%.[3][8] 99%.[3][8]

The use of

internal

standards is

crucial for

accurate

quantification.

Experimental Workflows and Logical Comparisons
To visualize the procedural flow and the relationships between these extraction methods, the

following diagrams are provided.
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Figure 1: General experimental workflow for lipid extraction.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b15551803/docs?utm_src=pdf-body-img#a-head-to-head-comparison-of-leading-lipid-extraction-methods-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551803?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lipid Extraction Methods

Key Characteristics

Folch Method

High Overall
Lipid RecoveryGood Reproducibility Efficient for

Non-Polar Lipids

Bligh-Dyer Method Matyash Method

Improved Safety
(No Chloroform)

Single-Phase Method

Efficient for
Polar Lipids Procedural Simplicity

Click to download full resolution via product page

Figure 2: Logical relationships of different lipid extraction methods.

Detailed Experimental Protocols
The following are detailed protocols for the three most common biphasic lipid extraction

methods.

Folch Lipid Extraction Protocol
This method is a widely used and robust procedure for the total lipid extraction from a variety of

biological samples.[9]

Materials:

Chloroform

Methanol

0.9% NaCl solution (or 0.88% KCl solution)

Sample (e.g., tissue homogenate, plasma, cell pellet)

Glass centrifuge tubes with PTFE-lined caps

Vortex mixer
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Centrifuge

Pipettes

Nitrogen evaporator or vacuum concentrator

Procedure:

Homogenization: Homogenize the tissue sample in a suitable buffer if it is not already in a

liquid form.

Solvent Addition: To your sample in a glass centrifuge tube, add a 20-fold excess of a

chloroform:methanol (2:1, v/v) mixture. For example, for 100 mg of tissue or 100 µL of

plasma, add 2 mL of the chloroform:methanol mixture.[2]

Extraction: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and

extraction of lipids into the solvent.[2]

Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the mixture. For the 2 mL

example, this would be 400 µL.[2][9]

Vortex and Centrifuge: Vortex the mixture again for 30 seconds and then centrifuge at a low

speed (e.g., 2000 x g) for 10 minutes to facilitate phase separation.[2][9]

Phase Collection: Two distinct phases will form: an upper aqueous phase (methanol and

water) and a lower organic phase (chloroform) containing the lipids. Carefully collect the

lower organic phase using a glass Pasteur pipette.[2]

Solvent Evaporation: Transfer the collected lower phase to a new tube and evaporate the

solvent under a stream of nitrogen or in a vacuum concentrator.

Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for subsequent

analysis.

Bligh & Dyer Lipid Extraction Protocol
This method is a rapid and efficient procedure, particularly suitable for samples with low lipid

content.[10]
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Materials:

Chloroform

Methanol

Deionized water

Sample (e.g., tissue homogenate, plasma, cell suspension)

Glass centrifuge tubes

Vortex mixer

Centrifuge

Pipettes

Nitrogen evaporator or vacuum concentrator

Procedure:

Initial Homogenization: For a 1 g sample (assumed to be ~80% water), add 3.75 mL of a 1:2

(v/v) chloroform:methanol mixture and homogenize thoroughly.[10][11]

Addition of Chloroform: Add 1.25 mL of chloroform to the homogenate and mix well by

vortexing for 1 minute.[10][11]

Addition of Water: Add 1.25 mL of deionized water to the mixture and mix again for 1 minute.

This will induce phase separation.[10][11]

Centrifugation: Centrifuge the mixture at 1000 x g for 10 minutes to achieve clear phase

separation.[11]

Phase Collection: Two phases will be visible: an upper aqueous phase and a lower

chloroform phase containing the lipids. Carefully collect the lower organic phase using a

glass Pasteur pipette.[11]
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Solvent Evaporation: Transfer the collected lower phase to a new tube and evaporate the

solvent under a stream of nitrogen or in a vacuum concentrator.

Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for subsequent

analysis.

Matyash (MTBE) Lipid Extraction Protocol
This method offers a safer alternative to chloroform-based extractions and is effective for a

broad range of lipids.

Materials:

Methyl-tert-butyl ether (MTBE)

Methanol

Deionized water

Sample (e.g., plasma, cell pellet)

Eppendorf tubes or glass centrifuge tubes

Vortex mixer

Centrifuge

Pipettes

Nitrogen evaporator or vacuum concentrator

Procedure:

Sample Preparation: Place your sample (e.g., 10 µL of serum) in an Eppendorf tube.

Methanol Addition: Add cold methanol (e.g., 0.4 mL) to the sample.

MTBE Addition: Add cold MTBE (e.g., 0.4 mL) and vortex the sample vigorously for 10

minutes at 4°C.
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Phase Separation: Induce phase separation by adding deionized water (e.g., 0.3 mL). Vortex

for 1 minute.[12]

Centrifugation: Centrifuge the mixture (e.g., 4,500 x g for 10 minutes) to pellet precipitated

proteins and achieve clear phase separation.[12]

Phase Collection: Two phases will form: an upper organic phase (MTBE) containing the

lipids and a lower aqueous phase. Carefully collect the upper organic phase.

Solvent Evaporation: Transfer the upper phase to a clean tube and evaporate the solvent to

dryness using a nitrogen evaporator or a vacuum concentrator.

Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for your analytical

method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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